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Compound of Interest

Compound Name: NSC 135130

Cat. No.: B3050185

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide essential safety and logistical guidance for the handling, storage, and
disposal of NSC 135130, a compound for which a specific Safety Data Sheet (SDS) is not
readily available. This document outlines a conservative approach to minimize exposure and
ensure laboratory safety by treating the compound as potentially hazardous.

Pre-Handling Risk Assessment

Given the absence of specific hazard data for NSC 135130, a thorough risk assessment is
mandatory before any handling. All personnel must be trained on the potential risks associated
with handling uncharacterized compounds.[1][2]

Key Principles for Risk Assessment:

e Assume Hazard: In the absence of data to the contrary, NSC 135130 should be treated as a
hazardous substance. This includes assuming it may be toxic, carcinogenic, mutagenic, or a
reproductive toxin.[1][3]

» Review Analogous Compounds: If the chemical class or structure of NSC 135130 is known,
review the hazards of structurally similar compounds to anticipate potential risks.

o Smallest Possible Quantities: All initial work should be performed with the smallest quantities
of the material necessary for the experiment to minimize the potential impact of an adverse
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event.

o Controlled Environment: All handling of NSC 135130 must be conducted in a designated,

controlled area such as a certified chemical fume hood.[1][4]

Personal Protective Equipment (PPE)

A comprehensive PPE program is crucial when handling substances with unknown hazards.[1]

The following table summarizes the minimum required PPE for handling NSC 135130.

Protection Type

Specification

Rationale

Hand Protection

Double-gloving with
compatible chemical-resistant

gloves (e.g., nitrile).

To provide a barrier against
skin contact and to allow for
safe removal of the outer glove

in case of contamination.

Eye and Face Protection

ANSI Z87.1 compliant safety

goggles and a face shield.

To protect against splashes,
aerosols, and unforeseen

energetic reactions.[1]

Body Protection

A fully buttoned, flame-
resistant laboratory coat with

tight-fitting cuffs.

To protect the skin and
personal clothing from

contamination.[5]

Respiratory Protection

A NIOSH-approved respirator
may be required based on the
risk assessment, especially
when handling powders or

volatile solutions.

To prevent inhalation of

airborne particles or vapors.

Foot Protection

Closed-toe, non-perforated
shoes that cover the entire

foot.

To protect against spills and

falling objects.

Operational Plan for Handling NSC 135130

The following procedural steps provide a direct, step-by-step guide for the safe handling of

NSC 135130.
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Experimental Workflow for Handling NSC 135130

Preparation Phase

Conduct Risk Assessment

Don Appropriate PPE

Prepare Designated Work Area in Fume Hood

Proceed to Handling

Phase

Weigh Compound in Ventilated Enclosure

Prepare Solution in Fume Hood

Conduct Experiment

xperiment Complete

Post-Handling Phase

Decontaminate Work Surfaces

y

Dispose of Waste

Y
Doff PPE Correctly

l

Wash Hands Thoroughly
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Caption: Workflow for handling NSC 135130 with unknown hazards.
Step-by-Step Handling Protocol:
e Preparation:
o Conduct and document a risk assessment for the planned experiment.[2]
o Don all required PPE as specified in the table above.

o Prepare a designated work area within a certified chemical fume hood. Ensure all
necessary equipment and spill cleanup materials are readily available.

e Handling:

o If handling a solid, weigh the compound in a ventilated balance enclosure or within the
fume hood.

o If preparing a solution, perform all dilutions and transfers within the fume hood to minimize
inhalation exposure.

o Conduct all experimental procedures involving NSC 135130 within the fume hood.
e Post-Handling:

o Upon completion of the experiment, decontaminate all work surfaces with an appropriate
solvent.

o Dispose of all waste materials according to the disposal plan outlined below.

o Carefully doff PPE, avoiding cross-contamination. Dispose of single-use PPE as
hazardous waste.

o Wash hands thoroughly with soap and water.

Disposal Plan

All waste materials contaminated with NSC 135130 must be treated as hazardous waste.
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Waste Type Disposal Procedure
) Collect in a dedicated, sealed, and clearly
Solid Waste :
labeled hazardous waste container.
Collect in a sealed, compatible, and clearly
o labeled hazardous waste container. Do not mix
Liquid Waste ) o
with other waste streams unless compatibility is
known.
Dispose of in a designated sharps container for
Sharps

hazardous chemical waste.

Contaminated PPE

Bag and seal in a labeled hazardous waste

container.

Note: All waste containers must be labeled with "Hazardous Waste," the name of the
compound (NSC 135130), and the date. Follow all institutional and local regulations for

hazardous waste disposal.[4]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.
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Emergency Situation Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . . .
Remove contaminated clothing. Seek immediate

medical attention.[1]

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Move the affected individual to fresh air. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with

Ingestion
water. Seek immediate medical attention.
Evacuate the immediate area. If the spill is large
or you are unsure how to proceed, contact your
institution's Environmental Health and Safety
Spill (EHS) department. For small spills within a fume

hood, use an appropriate absorbent material,
collect the waste in a sealed container, and

decontaminate the area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. twu.edu [twu.edu]

e 2. Evaluating Hazards and Assessing Risks in the Laboratory - Prudent Practices in the
Laboratory - NCBI Bookshelf [nchi.nlm.nih.gov]

» 3. Best practices for phase 1 investigational drugs trials - BD IV News [eu.bd.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://www.benchchem.com/product/b3050185?utm_src=pdf-custom-synthesis
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55880/
https://www.ncbi.nlm.nih.gov/books/NBK55880/
https://eu.bd.com/iv-news/news-innovation/best-practices-for-phase-1-investigational-drugs-trials/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

¢ 4. maxedoutcompounds.com [maxedoutcompounds.com]

e 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

» To cite this document: BenchChem. [Standard Operating Procedure: Handling NSC 135130
with Unknown Hazard Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050185#personal-protective-equipment-for-
handling-nsc-135130]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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